![molecular formula C17H18ClNO3 B1453055 4-Chloro-2-methoxy-N-[2-(4-methoxy-phenyl)-ethyl]-benzamide CAS No. 885279-88-9](/img/structure/B1453055.png)
4-Chloro-2-methoxy-N-[2-(4-methoxy-phenyl)-ethyl]-benzamide
Overview
Description
4-Chloro-2-methoxy-N-[2-(4-methoxy-phenyl)-ethyl]-benzamide, also known as CMPE, is a compound that has been studied extensively in the scientific community due to its unique structure and potential applications. It is a white crystalline solid that has been found to possess a wide range of biological and physiological effects. CMPE is a member of the benzamide family of compounds and has been found to possess a wide range of properties that make it attractive for use in various scientific research applications.
Scientific Research Applications
Optical Applications
The compound has been studied for its potential in optical applications due to its aromatic structure which may exhibit nonlinear optical (NLO) properties . These properties are crucial for applications in holographic imaging, integrated optics, frequency conversion, and optical data storage.
Biotechnology
In biotechnology, the compound’s derivatives could be explored for their binding affinity to various biological targets. The structural features of the compound suggest it could be modified to interact with enzymes or receptors within biological systems, potentially leading to new drug discoveries .
Nanotechnology
The compound’s potential in nanotechnology could be linked to its use as a precursor for synthesizing nanomaterials. Its aromatic structure could be functionalized to create novel organic frameworks for use in nanoscale devices .
Pharmaceuticals
“4-Chloro-2-methoxy-N-[2-(4-methoxy-phenyl)-ethyl]-benzamide” may serve as a key intermediate in pharmaceutical synthesis. Its structure is conducive to modifications that could lead to the development of new therapeutic agents .
Materials Science
The compound could be used in materials science for the development of new polymers or coatings. Its molecular structure allows for the introduction of various functional groups, which can alter the physical properties of materials .
Chemical Synthesis
This compound could be utilized in multi-step chemical synthesis processes. Its core structure can undergo various chemical reactions, making it a versatile intermediate for constructing more complex molecules .
Analytical Chemistry
In analytical chemistry, derivatives of this compound might be used as standards or reagents in chromatography or spectroscopy to quantify or identify other substances due to their unique spectral properties .
Environmental Science
Lastly, the compound’s derivatives could be investigated for their role in environmental science, particularly in the degradation of pollutants or as sensors for environmental monitoring .
properties
IUPAC Name |
4-chloro-2-methoxy-N-[2-(4-methoxyphenyl)ethyl]benzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18ClNO3/c1-21-14-6-3-12(4-7-14)9-10-19-17(20)15-8-5-13(18)11-16(15)22-2/h3-8,11H,9-10H2,1-2H3,(H,19,20) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UQDHBQGJXWZFHB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CCNC(=O)C2=C(C=C(C=C2)Cl)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18ClNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30696117 |
Source
|
| Record name | 4-Chloro-2-methoxy-N-[2-(4-methoxyphenyl)ethyl]benzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30696117 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
319.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-2-methoxy-N-[2-(4-methoxy-phenyl)-ethyl]-benzamide | |
CAS RN |
885279-88-9 |
Source
|
| Record name | 4-Chloro-2-methoxy-N-[2-(4-methoxyphenyl)ethyl]benzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30696117 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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